Cas no 2223012-67-5 (5-(n-Propoxy-d7)-pyridine-2-boronic acid pinacol ester)

• Product Name: 5-(n-Propoxy-d7)-pyridine-2-boronic acid pinacol ester
• CAS No: 2223012-67-5
• MF: C₁₄H₂₂BNO₃
• MW: 270.183516025543
• CID: 6810851
• PubChem ID: 133550949
• Update Time: 2025-03-04

5-(n-Propoxy-d7)-pyridine-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223012-67-5
• 5-(n-Propoxy-d7)-pyridine-2-boronic acid pinacol ester
• CS-18248

• Inchi： 1S/C14H22BNO3/c1-6-9-17-11-7-8-12(16-10-11)15-18-13(2,3)14(4,5)19-15/h7-8,10H,6,9H2,1-5H3/i1D3,6D2,9D2
• InChI Key： DDAIDEAVDAJGEU-IXTKWGJXSA-N
• SMILES： O1B(C2C=CC(=CN=2)OC([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 270.2132110Da
• Monoisotopic Mass: 270.2132110Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų